Cas no 2411260-82-5 (2-chloro-N-(1,5-dimethyl-1H-pyrazol-3-yl)methyl-N-(4-fluorophenyl)acetamide)

• Product Name: 2-chloro-N-(1,5-dimethyl-1H-pyrazol-3-yl)methyl-N-(4-fluorophenyl)acetamide
• CAS No: 2411260-82-5
• MF: C₁₄H₁₅ClFN₃O
• MW: 295.739805459976
• CID: 5358057
• PubChem ID: 154880577
• Update Time: 2025-10-30

2-chloro-N-(1,5-dimethyl-1H-pyrazol-3-yl)methyl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z3837055210
• 2-Chloro-N-[(1,5-dimethylpyrazol-3-yl)methyl]-N-(4-fluorophenyl)acetamide
• 2-chloro-N-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]-N-(4-fluorophenyl)acetamide
• 2-chloro-N-(1,5-dimethyl-1H-pyrazol-3-yl)methyl-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C14H15ClFN3O/c1-10-7-12(17-18(10)2)9-19(14(20)8-15)13-5-3-11(16)4-6-13/h3-7H,8-9H2,1-2H3
• InChI Key： FZKMDKPKTPXEPP-UHFFFAOYSA-N
• SMILES： ClCC(N(C1C=CC(=CC=1)F)CC1C=C(C)N(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• XLogP3: 2.2
• Topological Polar Surface Area: 38.1

Additional information on 2-chloro-N-(1,5-dimethyl-1H-pyrazol-3-yl)methyl-N-(4-fluorophenyl)acetamide

Research Briefing on 2-chloro-N-(1,5-dimethyl-1H-pyrazol-3-yl)methyl-N-(4-fluorophenyl)acetamide (CAS: 2411260-82-5)

2-chloro-N-(1,5-dimethyl-1H-pyrazol-3-yl)methyl-N-(4-fluorophenyl)acetamide (CAS: 2411260-82-5) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This molecule features a unique structural framework combining a pyrazole ring, a fluorophenyl group, and a chloroacetamide moiety, which suggests potential bioactivity in various therapeutic areas. Recent studies have explored its synthesis, physicochemical properties, and preliminary biological evaluations, positioning it as a candidate for further drug development.

The synthesis of 2-chloro-N-(1,5-dimethyl-1H-pyrazol-3-yl)methyl-N-(4-fluorophenyl)acetamide involves a multi-step process, including the condensation of 1,5-dimethyl-1H-pyrazol-3-amine with 4-fluorobenzaldehyde, followed by N-alkylation with chloroacetyl chloride. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. The compound's stability under physiological conditions and its solubility profile have been characterized, providing a foundation for its potential use in biological assays.

Preliminary biological studies have indicated that 2-chloro-N-(1,5-dimethyl-1H-pyrazol-3-yl)methyl-N-(4-fluorophenyl)acetamide exhibits moderate inhibitory activity against certain enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, in vitro assays have demonstrated its ability to modulate the activity of protein kinases and G-protein-coupled receptors (GPCRs), suggesting potential applications in the treatment of cancer and inflammatory diseases. However, further mechanistic studies are required to elucidate its precise mode of action and optimize its pharmacological properties.

In addition to its biological activity, computational modeling and structure-activity relationship (SAR) studies have been conducted to explore the compound's binding affinity and selectivity. Molecular docking simulations have revealed favorable interactions with target proteins, highlighting the importance of the chloroacetamide and fluorophenyl groups in mediating these effects. These findings provide valuable insights for the design of derivatives with enhanced potency and reduced off-target effects.

Despite these promising results, challenges remain in the development of 2-chloro-N-(1,5-dimethyl-1H-pyrazol-3-yl)methyl-N-(4-fluorophenyl)acetamide as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound through the drug discovery pipeline.

In conclusion, 2-chloro-N-(1,5-dimethyl-1H-pyrazol-3-yl)methyl-N-(4-fluorophenyl)acetamide represents a promising scaffold for further investigation in medicinal chemistry. Its unique structural features and preliminary bioactivity profiles warrant additional studies to fully exploit its therapeutic potential. Future research should focus on optimizing its pharmacokinetic properties and validating its efficacy in relevant disease models.